3-fluorobenzyl 2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: (3-fluorophenyl)methyl 2-oxochromene-3-carboxylate
• InChI: InChI=1S/C17H11FO4/c18-13-6-3-4-11(8-13)10-21-16(19)14-9-12-5-1-2-7-15(12)22-17(14)20/h1-9H,10H2
• InChI Key: YYPOOIIGPKUQAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)OCC3=CC(=CC=C3)F
• Molecular Formula: C17H11FO4
• Molecular Weight: 298.26 g/mol

Description

“3-fluorobenzyl 2-oxo-2H-chromene-3-carboxylate” is a chemical compound with the molecular formula C17H11FO4. It is a derivative of coumarin, which is a family of naturally occurring compounds known for their wide range of pharmacological activities.

Synthesis Analysis

The synthesis of coumarin derivatives, such as “3-fluorobenzyl 2-oxo-2H-chromene-3-carboxylate”, has been a topic of interest in organic chemistry. The Knoevenagel reaction emerged as an important synthetic method to synthesize coumarin derivatives with a carboxyl group at the 3-position. A study describes an efficient one-pot synthesis of functionalized chromeno[4,3-b]pyridine derivatives via a three-component reaction of 4-oxo-4H-chromene-3-carbaldehydes, malononitrile or cyanoacetates, and aromatic amines under catalyst-free conditions.

Chemical Reactions Analysis

The chemical reactions involving “3-fluorobenzyl 2-oxo-2H-chromene-3-carboxylate” can be complex and diverse. For instance, coumarin ring reactions and ester group reactions have been applied successfully to the synthesis of biologically and industrially important compounds.

Future Directions

The future directions in the study of “3-fluorobenzyl 2-oxo-2H-chromene-3-carboxylate” could involve exploring its potential biological activities and developing more efficient synthetic methods. Additionally, its potential as a precursor for the synthesis of other biologically active compounds could be explored.